Cas no 2728779-95-9 ((2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2728779-95-9
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5653455
• PubChem ID: 165915389
• Update Time: 2025-10-31

(2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280112
• 2728779-95-9
• (2R)-3-(piperidin-2-yl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C12H20N2O4/c1-2-7-18-12(17)14-10(11(15)16)8-9-5-3-4-6-13-9/h2,9-10,13H,1,3-8H2,(H,14,17)(H,15,16)/t9?,10-/m1/s1
• InChI Key： CBLNDBOVNRSWPX-QVDQXJPCSA-N
• SMILES： OC([C@@H](CC1CCCCN1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87.7Ų

Additional information on (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Briefing on (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2728779-95-9)

The compound (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2728779-95-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including a piperidine ring and a prop-2-en-1-yloxy carbonylamino group, make it a promising candidate for drug development, particularly in targeting specific enzymatic pathways and receptors.

Recent studies have highlighted the synthetic routes for (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, with emphasis on stereoselective synthesis to ensure the correct (R)-configuration. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve high enantiomeric purity, which is critical for its biological activity. The compound's stability under physiological conditions has also been investigated, revealing insights into its pharmacokinetic properties.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key biological targets, including G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation. Preliminary data suggest that it exhibits high affinity and selectivity for specific receptor subtypes, making it a potential lead compound for neurological disorders. Additionally, its pro-drug characteristics, conferred by the prop-2-en-1-yloxy carbonylamino moiety, have been explored to enhance bioavailability and targeted delivery.

Further research is underway to elucidate the compound's mechanism of action and optimize its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating its development, with several patents filed for its derivatives and formulations. The ongoing studies aim to address challenges such as metabolic stability and toxicity profiles, which are crucial for clinical translation.

In conclusion, (2R)-3-(piperidin-2-yl)-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a promising scaffold in medicinal chemistry, with potential applications in treating neurological and metabolic diseases. Future research should focus on structure-activity relationship (SAR) studies and preclinical trials to validate its therapeutic potential. This briefing underscores the importance of continued investment in innovative synthetic methodologies and biological evaluations to unlock the full potential of this compound.